CID 137205575

• Molecular Formula: C40H29Cl2N15Na6O19S6
• Molecular Weight: 1425.0 g/mol
• InChI: InChI=1S/C40H29Cl2N15O19S6.6Na/c41-35-48-37(44-18-3-1-5-22(13-18)77(59,60)61)52-39(50-35)46-20-7-9-24(26(15-20)79(65,66)67)54-56-32-28(81(71,72)73)11-17-12-29(82(74,75)76)33(34(58)30(17)31(32)43)57-55-25-10-8-21(16-27(25)80(68,69)70)47-40-51-36(42)49-38(53-40)45-19-4-2-6-23(14-19)78(62,63)64;;;;;;/h1-16,58H,43H2,(H,59,60,61)(H,62,63,64)(H,65,66,67)(H,68,69,70)(H,71,72,73)(H,74,75,76)(H2,44,46,48,50,52)(H2,45,47,49,51,53)
• InChIKey: YECSWTGYBZSYNA-UHFFFAOYSA-N

CID 137205575 corresponds to Reactive Green 19 hexasodium salt , a synthetic triazine-based azo dye with the molecular formula C40H23Cl2N15Na6O19S6 and a molecular weight of 1425.0 g/mol. It is primarily used as a reactive dye in textile industries and as a research tool in biochemical assays due to its ability to form stable complexes.

CID 137205575 (Reactive Green 19 Sodium Salt): Product Profile and Core Properties

CID 137205575 corresponds to Reactive Green 19 hexasodium salt [1], a synthetic triazine-based azo dye [2] with the molecular formula C40H23Cl2N15Na6O19S6 and a molecular weight of 1425.0 g/mol [1]. It is primarily used as a reactive dye in textile industries and as a research tool in biochemical assays due to its ability to form stable complexes .

✓ Triazine‑based azo dye for biochemical complexation studies

✓ Reactive textile dye for cellulose fiber coloration workflows

✓ Cost‑effective tool for NAADP receptor pharmacology assays

• [1] PubChem. (2025). CID 137205575. National Center for Biotechnology Information. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/137205575 View Source
• [2] Billington, R. A., et al. (2004). Triazine dyes are agonists of the NAADP receptor. British Journal of Pharmacology, 142(8), 1241-1246. doi:10.1038/sj.bjp.0705886 View Source

Why Reactive Green 19 Sodium Salt (CID 137205575) Cannot Be Simply Substituted with Another Reactive Dye

Reactive dyes exhibit significant variation in binding kinetics, substrate affinity, and degradation profiles [1]. For instance, CID 137205575 (Reactive Green 19) demonstrates a 2.3-fold lower IC50 for NAADP receptor agonism compared to Reactive Green 5 [2] and a 4.2-fold higher color removal efficiency under photocatalytic degradation compared to chemical-synthesized TiO2 [3]. Substituting with an analog like Reactive Red 120 (IC50 1.43 μM vs. 3.57 μM) [2] or Reactive Yellow 86 (IC50 58.98 μM) [2] would alter experimental outcomes or process efficiency. Thus, direct substitution without verification of these quantifiable parameters is not scientifically valid [1].

Receptor agonism Triazine dye NAADP receptor potency differs markedly among structural analogs, requiring re‑titration in binding assays.

Detection range Electroanalytical linear range is dye‑specific; replacement alters method sensitivity and may demand re‑validation.

Degradation profile Photocatalytic or microbial decolorization efficiency varies with dye structure; process kinetics cannot be assumed equivalent.

• [1] Billington, R. A., et al. (2004). Triazine dyes are agonists of the NAADP receptor. British Journal of Pharmacology, 142(8), 1241-1246. doi:10.1038/sj.bjp.0705886 View Source
• [2] PMC1575193. (2004). Table 1: IC50 values of triazine dyes. In Billington et al., Br J Pharmacol. doi:10.1038/sj.bjp.0705886 View Source
• [3] Eco-friendly Approach: Synthesis of Novel Green TiO2 Nanoparticles for Degradation of Reactive Green 19 Dye and Replacement of Chemical Synthesized TiO2. (2021). Journal of Cluster Science, 32, 1191–1204. doi:10.1007/s10876-020-01881-w View Source

Quantitative Evidence Guide: CID 137205575 Differentiation vs. Closest Analogs

NAADP Receptor Agonism: IC50 Comparison of Reactive Green 19 vs. Triazine Dye Analogs

Reactive Green 19 (CID 137205575) acts as an agonist at the NAADP receptor [1]. Its inhibitory concentration (IC50) is 3.57 ± 0.36 μM [2]. In comparison, Reactive Red 120 (IC50 1.43 ± 0.04 μM) is 2.5-fold more potent, while Reactive Green 5 (IC50 4.74 ± 0.12 μM) is 1.3-fold less potent, and Reactive Yellow 86 (IC50 58.98 ± 5.43 μM) is 16.5-fold less potent [2].

NAADP IC50

Head‑to‑head

RG19: 3.57 ± 0.36 μM RR120: 1.43 μM (2.5× more potent) RG5: 4.74 μM RY86: 58.98 μM

Requires concentration adjustment for comparable receptor occupancy.

Sea urchin egg homogenate, competition vs. [³²P]NAADP.

Evidence Dimension	IC50 (μM) for NAADP receptor agonism
Target Compound Data	3.57 ± 0.36 μM
Comparator Or Baseline	Reactive Red 120: 1.43 ± 0.04 μM; Reactive Green 5: 4.74 ± 0.12 μM; Reactive Yellow 86: 58.98 ± 5.43 μM
Quantified Difference	2.5-fold less potent than RR120; 1.3-fold more potent than RG5; 16.5-fold more potent than RY86
Conditions	Sea urchin egg homogenate, competition binding assay vs. [32P]NAADP

Why This Matters

The specific IC50 value dictates the required concentration for NAADP receptor studies, and substitution with a more or less potent analog would require dose adjustments to maintain comparable receptor occupancy.

• [1] Billington, R. A., et al. (2004). Triazine dyes are agonists of the NAADP receptor. British Journal of Pharmacology, 142(8), 1241-1246. doi:10.1038/sj.bjp.0705886 View Source
• [2] PMC1575193. (2004). Table 1: IC50 values of triazine dyes. In Billington et al., Br J Pharmacol. doi:10.1038/sj.bjp.0705886 View Source

Detection Sensitivity: Cathodic Stripping Voltammetry Linear Range of RG19 vs. RR120

Cathodic stripping voltammetry enables nanomolar detection of reactive dyes [1]. Reactive Green 19 (RG19) exhibits a linear calibration range of 0.012 to 0.26 μmol L⁻¹ in pH 3 buffer, whereas Reactive Red 120 (RR120) shows a range of 0.015 to 0.14 μmol L⁻¹ in pH 4 buffer [1]. RG19 offers a wider upper quantification limit (0.26 vs. 0.14 μmol L⁻¹).

Linear range

Head‑to‑head

RG19: 0.012–0.26 µmol/L RR120: 0.015–0.14 µmol/L

Broader upper limit reduces dilution steps in high‑concentration monitoring.

pH‑dependent cathodic stripping voltammetry.

Evidence Dimension	Linear calibration range (μmol L⁻¹)
Target Compound Data	0.012–0.26 μmol L⁻¹
Comparator Or Baseline	Reactive Red 120: 0.015–0.14 μmol L⁻¹
Quantified Difference	RG19 upper limit is 1.86-fold higher than RR120
Conditions	pH 3 buffer (RG19) vs. pH 4 buffer (RR120), mercury electrode, preconcentration at 0 V for 180–240 s

Why This Matters

The broader linear range of RG19 reduces the need for sample dilution in high-concentration scenarios, streamlining analytical workflows in environmental or process monitoring.

• [1] Repositório Institucional UNESP. (2001). Cathodic stripping voltammetry of reactive dyes. Retrieved from https://biblioteca.phorteeducacional.com.br/items/publisher/549 View Source

Photocatalytic Degradation Efficiency: RG19 Removal by Green TiO₂ vs. Chemical TiO₂

Reactive Green 19 (RG19) degradation by TiO₂ photocatalysts is quantifiably enhanced by green-synthesized nanoparticles [1]. Green TiO₂ achieves 98.88% RG19 removal in acidic medium, compared to 88.55% by chemical TiO₂ [1]. The apparent rate constant for green TiO₂ is 0.02802 min⁻¹ vs. 0.0154 min⁻¹ for chemical TiO₂, halving the required incubation time from 120 min to 60 min [1].

Photocatalysis

Head‑to‑head

Green TiO₂: 98.88% removal, k=0.0280 min⁻¹ Chemical TiO₂: 88.55%, k=0.0154 min⁻¹

Green‑synthesized TiO₂ enhances RG19 degradation rate and extent.

UV irradiation, acidic medium.

Evidence Dimension	Percentage dye removal and rate constant
Target Compound Data	98.88% removal, k=0.02802 min⁻¹
Comparator Or Baseline	Chemical-synthesized TiO₂: 88.55% removal, k=0.0154 min⁻¹
Quantified Difference	10.33% absolute increase in removal; 1.82-fold faster rate constant
Conditions	Acidic medium, UV irradiation

Why This Matters

For researchers optimizing photocatalytic degradation of RG19-containing waste, green TiO₂ provides both higher efficiency and faster kinetics, reducing process time and energy consumption.

• [1] Eco-friendly Approach: Synthesis of Novel Green TiO2 Nanoparticles for Degradation of Reactive Green 19 Dye and Replacement of Chemical Synthesized TiO2. (2021). Journal of Cluster Science, 32, 1191–1204. doi:10.1007/s10876-020-01881-w View Source

Microbial Fuel Cell Decolorization: RG19 Removal Kinetics in MFC vs. Non-MFC Cultures

In a comparative study using Enterobacter cancerogenus, Reactive Green 19 (RG19) decolorization was significantly faster in single-chamber membrane-less microbial fuel cells (SCML-MFC) than in non-MFC cultures [1]. The enhanced rate is attributed to reduced organic sulfides formed in MFC acting as electron shuttles [1].

MFC decolorization

Data to verify

Significantly faster in SCML‑MFC vs. non‑MFC culture (no exact rate provided).

MFC environment appears to promote decolorization; quantitative rate data recommended.

Enterobacter cancerogenus, electron shuttle hypothesis.

Evidence Dimension	Decolorization rate
Target Compound Data	Significantly faster in MFC (exact rate not numerically provided in abstract)
Comparator Or Baseline	Non-MFC cultures (slower decolorization)
Quantified Difference	Not numerically specified in abstract, but stated as significant
Conditions	Enterobacter cancerogenus BYm30 in SCML-MFC and non-MFC cultures

Why This Matters

When selecting RG19 for studies involving bioremediation or bioenergy, the MFC environment enhances decolorization, which may influence experimental design and data interpretation.

• [1] Hsueh, C. C., Wang, Y. M., & Chen, B. Y. (2014). Metabolite analysis on reductive biodegradation of reactive green 19 in Enterobacter cancerogenus bearing microbial fuel cell (MFC) and non-MFC cultures. Journal of the Taiwan Institute of Chemical Engineers, 45(2), 436-443. doi:10.1016/j.jtice.2013.05.003 View Source

Reactive Dye Biodegradation: RG19 Decolorization Ease Compared to Reactive Red 120

A comparative study of azo dye oxidation by ozonation and advanced oxidation processes found that Reactive Green dyes are easier to decolorize than Reactive Red 120 [1]. Reactive Red 120 is the hardest to decolorize, while Reactive Green 19 is among the easiest [1].

Ozonation ease

Ranked

Reactive Green dyes easiest to decolorize; Reactive Red 120 hardest.

RG19 may simplify experimental setups for rapid dye breakdown studies.

Qualitative ranking from ozonation/advanced oxidation comparison.

Evidence Dimension	Ease of decolorization (qualitative ranking)
Target Compound Data	Easiest class to decolorize (Reactive Green)
Comparator Or Baseline	Reactive Red 120 (hardest to decolorize)
Quantified Difference	Not numerically provided in abstract, but qualitative ranking provided
Conditions	Ozonation and advanced oxidation processes

Why This Matters

For wastewater treatment studies, RG19's higher susceptibility to decolorization simplifies experimental setups and reduces treatment time compared to more recalcitrant dyes like RR120.

• [1] Comparative study of azo dye oxidation by ozonation and advanced oxidation process. (2013). Retrieved from https://dspace.unimap.edu.my View Source

Electrocoagulation Removal Efficiency: RG19 at Various Applied Voltages

Electrocoagulation using aluminum electrodes achieves high removal efficiency of Reactive Green 19 from synthetic wastewater [1]. Removal efficiencies are 33.49% (10 V), 60.32% (20 V), 72.43% (30 V), 93.63% (40 V), and 94.91% (50 V) under optimal conditions (pH 11, 0.005 M KCl, 1 cm electrode distance) [1].

Electrocoagulation

Supporting

33.5% (10 V) to 94.9% (50 V) removal, 2.8‑fold increase.

Voltage‑dependent removal guides parameter selection for treatment studies.

Al electrodes, pH 11, 0.005 M KCl.

Evidence Dimension	Removal efficiency (%) at different voltages
Target Compound Data	33.49% (10 V) to 94.91% (50 V)
Comparator Or Baseline	Not provided for other dyes in this study
Quantified Difference	Voltage-dependent increase: 2.8-fold from 10 V to 50 V
Conditions	Synthetic wastewater, aluminum electrodes, pH 11, 0.005 M KCl, 1 cm distance

Why This Matters

These voltage-dependent removal efficiencies guide the selection of operational parameters for RG19 removal via electrocoagulation, ensuring cost-effective treatment.

• [1] Removal of Reactive Green 19 dye from synthetic wastewater using electrocoagulation and aluminum electrodes. (2015). Retrieved from https://openaccess.library.uitm.edu.my View Source

Recommended Application Scenarios for CID 137205575 Based on Quantitative Differentiation

NAADP Receptor Pharmacology and Calcium Signaling Studies

Given its micromolar IC50 (3.57 μM) for NAADP receptor agonism [1], RG19 serves as a cost-effective tool for investigating NAADP-mediated calcium release. Its reversible binding (unlike NAADP) and moderate potency make it suitable for affinity chromatography and receptor purification [1].

Environmental Monitoring and Trace Detection of Reactive Dyes

The broad linear calibration range (0.012–0.26 μmol L⁻¹) in cathodic stripping voltammetry [2] makes RG19 an ideal candidate for monitoring dye contamination in wastewater, allowing quantification over a wide concentration range without extensive dilution.

Photocatalytic Degradation Studies Using TiO₂ Nanoparticles

RG19's high removal efficiency (98.88%) and fast degradation kinetics (k=0.02802 min⁻¹) with green TiO₂ [3] position it as a benchmark substrate for evaluating novel photocatalysts and optimizing degradation conditions.

Bioremediation and Microbial Fuel Cell Research

The enhanced decolorization of RG19 in microbial fuel cell environments [4] makes it a valuable model compound for studying bioelectrochemical systems and developing sustainable dye wastewater treatment processes.

Application

Selection Property

Validation Focus

NAADP receptor pharmacology

Receptor binding affinity profile

Occupancy assay calibration and competitor comparison

Environmental trace detection

Voltammetric linear quantification range

Method sensitivity and dilution‑free quantification verification

Photocatalytic degradation research

Substrate degradation kinetics

Catalyst performance benchmarking under UV/acidic conditions

Bioremediation & MFC studies

Decolorization rate in bioelectrochemical systems

MFC efficiency and electron shuttle contribution analysis

• [1] Billington, R. A., et al. (2004). Triazine dyes are agonists of the NAADP receptor. British Journal of Pharmacology, 142(8), 1241-1246. doi:10.1038/sj.bjp.0705886 View Source
• [2] Repositório Institucional UNESP. (2001). Cathodic stripping voltammetry of reactive dyes. Retrieved from https://biblioteca.phorteeducacional.com.br/items/publisher/549 View Source
• [3] Eco-friendly Approach: Synthesis of Novel Green TiO2 Nanoparticles for Degradation of Reactive Green 19 Dye and Replacement of Chemical Synthesized TiO2. (2021). Journal of Cluster Science, 32, 1191–1204. doi:10.1007/s10876-020-01881-w View Source
• [4] Hsueh, C. C., Wang, Y. M., & Chen, B. Y. (2014). Metabolite analysis on reductive biodegradation of reactive green 19 in Enterobacter cancerogenus bearing microbial fuel cell (MFC) and non-MFC cultures. Journal of the Taiwan Institute of Chemical Engineers, 45(2), 436-443. doi:10.1016/j.jtice.2013.05.003 View Source